Cas no 140423-08-1 (Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-)
140423-08-1 structure
Product Name:Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-
CAS No:140423-08-1
MF:C15H12F2OS
MW:278.316989898682
CID:1292343
PubChem ID:18347216
Update Time:2025-04-20
Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-
- 1-(3,4-difluorophenyl)-2-(4-methylsulfanylphenyl)ethanone
- 140423-08-1
- 1-(3,4-Difluorophenyl)-2-[4-(methylsulfanyl)phenyl]ethan-1-one
- SCHEMBL7568228
- DTXSID90592964
-
- Inchi: 1S/C15H12F2OS/c1-19-12-5-2-10(3-6-12)8-15(18)11-4-7-13(16)14(17)9-11/h2-7,9H,8H2,1H3
- InChI Key: MIJCQIZJFFZPIM-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)CC(C1C=CC(=C(C=1)F)F)=O
Computed Properties
- Exact Mass: 278.05776
- Monoisotopic Mass: 278.05769250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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